(4-Fluorophenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (4-fluorophenyl)-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C19H20FNOS/c1-14-4-2-3-5-17(14)18-10-11-21(12-13-23-18)19(22)15-6-8-16(20)9-7-15/h2-9,18H,10-13H2,1H3
• InChI Key: YGORXZUVXAMROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H20FNOS
• Molecular Weight: 329.4 g/mol
• CAS No.: 1706089-60-2

Description

Bis(4-fluorophenyl)methanol, also referred to as 4,4’-difluorobenzhydrol, is a diphenyl methanol building block with two fluorine atoms at the para-position. It’s an important building block for synthesizing antipsychotic drugs such as fluspirilene, pimozide, and penfluridol.

Synthesis Analysis

While specific synthesis methods for “(4-Fluorophenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone” were not found, related compounds such as quinoline derivatives and thiophene-based conjugated polymers have been synthesized using various strategies.

Chemical Reactions Analysis

The chemical reactions of related compounds like quinoline derivatives have been studied. They are known to exhibit good antimicrobial activity against various microbial species, and their activity depends on the substitution on the heterocyclic pyridine ring.

Mechanism of Action

While the specific mechanism of action for “(4-Fluorophenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone” is not available, related compounds like synthetic cannabinoids have been studied for their activity at the cannabinoid receptors.